Cas no 1489096-86-7 (N-Boc-2,2,2-trifluoro-N-methylethanamine)

• Product Name: N-Boc-2,2,2-trifluoro-N-methylethanamine
• CAS No: 1489096-86-7
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• MDL: MFCD21105559
• CID: 4607007
• Update Time: 2025-10-30

N-Boc-2,2,2-trifluoro-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• N-Boc-2,2,2-trifluoro-N-methylethanamine
• Carbamic acid, N-methyl-N-(2,2,2-trifluoroethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD21105559
• Inchi： 1S/C8H14F3NO2/c1-7(2,3)14-6(13)12(4)5-8(9,10)11/h5H2,1-4H3
• InChI Key： LHYOGCYJFWGKNP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)CC(F)(F)F

Additional information on N-Boc-2,2,2-trifluoro-N-methylethanamine

N-Boc-2,2,2-Trifluoro-N-Methylethanamine (CAS No. 1489096-86-7): A Comprehensive Overview

N-Boc-2,2,2-trifluoro-N-methylethanamine (commonly referred to as N-Boc-2,2,2-trifluoro-N-methylethanamine) is a chemical compound with the CAS registry number 1489096-86-7. This compound is a derivative of trifluoroethanamine, where the amine group is protected by a tert-butoxycarbonyl (Boc) group. The structure of this compound includes a trifluoromethyl group attached to the central carbon atom, making it a highly fluorinated amine derivative. The presence of the Boc protecting group renders this compound stable and suitable for various synthetic applications in organic chemistry.

The synthesis of N-Boc-2,2,2-trifluoro-N-methylethanamine typically involves the protection of trifluoroethanamine using di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base such as pyridine or triethylamine. This reaction is well-documented in the literature and is considered a standard procedure for introducing the Boc protecting group onto primary or secondary amines. The stability of the Boc group under mild conditions makes it ideal for use in multi-step synthesis protocols where protection and deprotection steps are required.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The unique electronic and steric properties imparted by the trifluoromethyl group in N-Boc-2,2,2-trifluoro-N-methylethanamine make it an attractive building block for constructing bioactive molecules. For instance, fluorinated amines are known to exhibit enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. This has led to increased interest in using N-Boc-2,2,2-trifluoro-N-methylethanamine as an intermediate in the synthesis of pharmaceutical agents targeting various therapeutic areas.

In addition to its role as an intermediate in drug discovery, N-Boc-2,2,2-trifluoro-N-methylethanamine has found applications in materials science. The trifluoromethyl group imparts hydrophobicity and thermal stability to materials synthesized using this compound. Researchers have explored its use in creating advanced polymers and surfactants with tailored properties for industrial applications. The ability to easily remove the Boc protecting group under acidic conditions further enhances its versatility as a starting material for such applications.

From an environmental standpoint, understanding the fate and behavior of N-Boc-2,2,3-trifluoro-N-methylethanamine (and its derivatives) in various ecosystems is crucial. Recent studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. These investigations are essential for ensuring that the use of this compound aligns with sustainable chemical practices and minimizes environmental impact.

In conclusion, N-Boc-1489096-86-7 stands out as a versatile and valuable compound in contemporary organic synthesis. Its unique combination of fluorinated functionality and Boc protection makes it an indispensable tool for researchers across multiple disciplines. As advancements continue to be made in synthetic methodologies and material design, the significance of N-Boc-1489096-86-7 is expected to grow further.